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Abstract
Cetyl stearate, with the CAS number 1190-63-2, is a wax ester formed from the esterification

of cetyl alcohol and stearic acid.[1][2][3] It is a white, waxy solid at room temperature, valued

for its physicochemical properties that make it a versatile ingredient in a wide range of

applications, particularly in the cosmetic, personal care, and pharmaceutical industries.[2][4]

This technical guide provides a comprehensive overview of Cetyl stearate, including its

chemical and physical properties, synthesis methodologies, analytical techniques, and

applications. The document also addresses its mechanism of action, which is primarily

physical, and the current understanding of its biological interactions. All quantitative data is

presented in structured tables, and experimental workflows are detailed and visualized.

Chemical and Physical Properties
Cetyl stearate is characterized by its long hydrocarbon chain, which imparts its hydrophobic

and waxy nature.[2] It is practically insoluble in water but soluble in organic solvents like

ethanol and chloroform.[2] Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Cetyl Stearate
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Property Value Reference(s)

CAS Number 1190-63-2 [3]

Molecular Formula C₃₄H₆₈O₂ [3]

Molecular Weight 508.9 g/mol [5]

IUPAC Name Hexadecyl octadecanoate [3]

Synonyms
Palmityl stearate, Hexadecyl

stearate
[3]

Appearance White, waxy solid [2]

Melting Point Approximately 55-60 °C [6]

Boiling Point > 250 °C -

Density
Approximately 0.82 g/cm³ at 20

°C
-

Solubility
Insoluble in water; Soluble in

alcohols, chloroform
[2]

Synthesis of Cetyl Stearate: Experimental Protocols
Cetyl stearate is commercially produced through the esterification of cetyl alcohol and stearic

acid. This can be achieved via chemical or enzymatic catalysis.

Chemical Synthesis: Acid-Catalyzed Esterification
This method involves the reaction of cetyl alcohol and stearic acid in the presence of an acid

catalyst, such as sulfuric acid or p-toluenesulfonic acid.

Experimental Protocol:

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-

Stark apparatus, combine equimolar amounts of cetyl alcohol and stearic acid.

Solvent and Catalyst Addition: Add a suitable solvent, such as toluene, to facilitate the

removal of water. Introduce a catalytic amount of p-toluenesulfonic acid (e.g., 1-2 mol%).
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Reaction: Heat the mixture to reflux. The water produced during the esterification will be

azeotropically removed and collected in the Dean-Stark trap.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by

measuring the acid value of the reaction mixture.

Work-up: Once the reaction is complete, cool the mixture and neutralize the acid catalyst

with a base, such as sodium bicarbonate solution.

Purification: Separate the organic layer, wash it with water and brine, and dry it over

anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product

can be further purified by recrystallization from a suitable solvent like ethanol or isopropanol

to yield pure Cetyl stearate.

Logical Relationship of Chemical Synthesis

Reactants

Reaction Conditions Process

Cetyl Alcohol

Esterification

Stearic Acid

Acid Catalyst (p-TSA)

Toluene (Solvent)

Heat (Reflux)

Water Removal (Dean-Stark)produces Neutralization Purification (Recrystallization) Cetyl Stearate (Product)
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Click to download full resolution via product page

Caption: Workflow for the chemical synthesis of Cetyl stearate.

Enzymatic Synthesis
Enzymatic synthesis offers a milder and more specific alternative to chemical methods, often

requiring less harsh conditions and yielding high-purity products. Lipases are commonly used

for this purpose.

Experimental Protocol:

Reactant and Enzyme Preparation: In a temperature-controlled reaction vessel, melt an

equimolar mixture of cetyl alcohol and stearic acid.

Enzyme Addition: Add an immobilized lipase (e.g., Novozym® 435) to the molten reactants.

The enzyme loading is typically between 1-10% (w/w) of the total substrate mass.

Reaction Conditions: Maintain the reaction at a constant temperature, typically between 60-

80°C, with continuous stirring. The reaction can be performed under vacuum to facilitate the

removal of the water byproduct and drive the equilibrium towards ester formation.

Monitoring: Monitor the conversion by measuring the decrease in the acid value of the

mixture over time.

Enzyme Recovery: After the reaction, the immobilized enzyme can be recovered by filtration

for potential reuse.

Product Purification: The product, Cetyl stearate, is typically of high purity and may require

minimal further purification. If necessary, unreacted fatty acids can be removed by washing

with a weak alkaline solution.

Experimental Workflow for Enzymatic Synthesis
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with stirring

(optional vacuum)
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incomplete

Filter to Recover
Immobilized Enzyme

complete

Purify Product
(if necessary)

Reuse Enzyme

High-Purity
Cetyl Stearate
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Caption: Workflow for the enzymatic synthesis of Cetyl stearate.

Analytical Methods for Characterization
The purity and identity of synthesized Cetyl stearate can be confirmed using various analytical

techniques.

Table 2: Analytical Methods for Cetyl Stearate
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Technique Purpose Key Observations

Gas Chromatography-Mass

Spectrometry (GC-MS)

Purity assessment and

identification

A single major peak

corresponding to the molecular

weight of Cetyl stearate (m/z

508.9).

Nuclear Magnetic Resonance

(NMR) Spectroscopy
Structural elucidation

¹H NMR: Characteristic peaks

for the ester methylene

protons (-O-CH₂-) and the acyl

methylene protons (-CH₂-

COO-). ¹³C NMR: Resonances

for the carbonyl carbon and

the carbons of the long alkyl

chains.

Fourier-Transform Infrared

(FTIR) Spectroscopy
Functional group identification

A strong absorption band

around 1740 cm⁻¹

corresponding to the C=O

stretching of the ester group.

Differential Scanning

Calorimetry (DSC)

Determination of melting point

and thermal behavior

A sharp endothermic peak

indicating the melting point.

Applications in Research and Drug Development
Cetyl stearate's primary role in various formulations is as an excipient, leveraging its physical

properties.

Cosmetics and Personal Care: It functions as an emollient, texture enhancer, and thickening

agent in creams, lotions, and other skincare products.[4] It provides a smooth, non-greasy

feel and helps to stabilize emulsions.[4]

Pharmaceuticals: In topical pharmaceutical formulations, it acts as a vehicle and an

emollient, aiding in the delivery of active pharmaceutical ingredients (APIs). It is also used as

a lubricant and binder in the manufacturing of tablets.[2]
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Drug Delivery: Its lipophilic nature can be exploited in the formulation of lipid-based drug

delivery systems, such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers

(NLCs), to encapsulate and deliver hydrophobic drugs.

Mechanism of Action and Biological Interaction
The primary mechanism of action of Cetyl stearate is physical, functioning as an emollient and

an occlusive agent on the skin.

When applied topically, it forms a thin, hydrophobic film on the stratum corneum. This film has

two main effects:

Occlusion: It reduces transepidermal water loss (TEWL) by creating a barrier that prevents

the evaporation of water from the skin's surface. This helps to hydrate the skin.[4]

Lubrication: It fills the spaces between the corneocytes, resulting in a smoother skin surface

and a soft, lubricious feel.[7]

Mechanism of Action as an Emollient
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Caption: Physical mechanism of action of Cetyl stearate as a skin emollient.

Biological Signaling Pathways:

Currently, there is a lack of scientific evidence to suggest that Cetyl stearate is directly

involved in specific biochemical or signaling pathways within skin cells. It is generally

considered to be a biologically inert material with a low potential for irritation and sensitization.

[7] Its safety has been reviewed and confirmed by the Cosmetic Ingredient Review (CIR)

Expert Panel.[7] While some studies have explored the anti-inflammatory potential of mixtures
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of cetylated fatty acids, these findings have not been specifically attributed to Cetyl stearate
alone.[8] Therefore, its primary functions are attributed to its physical and chemical properties

rather than direct pharmacological or biological activity.

Safety and Toxicology
Cetyl stearate has a long history of safe use in cosmetic and pharmaceutical products.

Acute Toxicity: It exhibits low acute oral toxicity.[7]

Dermal Irritation and Sensitization: At typical concentrations used in cosmetic formulations, it

is considered to be, at most, minimally irritating to the skin and is not a sensitizer.[7]

Ocular Irritation: It is considered to be essentially non-irritating to the eyes.[7]

Table 3: GHS Hazard Information

Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Note: GHS classifications can vary between suppliers and regulatory bodies. The information

provided is a general representation and should be confirmed with the specific Safety Data

Sheet (SDS).

Conclusion
Cetyl stearate (CAS 1190-63-2) is a well-characterized wax ester with a strong safety profile.

Its utility in the cosmetic and pharmaceutical fields is primarily due to its desirable physical

properties as an emollient, thickener, and stabilizer. While it does not appear to have direct

effects on biological signaling pathways, its ability to improve skin barrier function and serve as
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a delivery vehicle for active compounds makes it a valuable tool for researchers and

formulation scientists. The synthesis of Cetyl stearate can be accomplished through robust

chemical and enzymatic methods, and its purity can be readily assessed using standard

analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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